Cas no 1891437-20-9 (4-(3-chloro-2-methoxyphenyl)butan-1-amine)

• Product Name: 4-(3-chloro-2-methoxyphenyl)butan-1-amine
• CAS No: 1891437-20-9
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 5999413
• PubChem ID: 117304862
• Update Time: 2025-10-22

4-(3-chloro-2-methoxyphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-2-methoxyphenyl)butan-1-amine
• EN300-1983281
• 1891437-20-9

• Inchi： 1S/C11H16ClNO/c1-14-11-9(5-2-3-8-13)6-4-7-10(11)12/h4,6-7H,2-3,5,8,13H2,1H3
• InChI Key： GTXFIXYHBQBDGL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)CCCCN

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(3-chloro-2-methoxyphenyl)butan-1-amine

4-(3-Chloro-2-Methoxyphenyl)Butan-1-Amine: A Comprehensive Overview

4-(3-Chloro-2-Methoxyphenyl)Butan-1-Amine, also known by its CAS number CAS 1891437-20-9, is a versatile organic compound that has garnered significant attention in the fields of pharmacology, organic synthesis, and material science. This compound, characterized by its unique structure featuring a butanamine backbone and a substituted phenyl group, has demonstrated potential applications in drug development, particularly in the design of bioactive molecules with tailored pharmacokinetic properties.

The molecular structure of 4-(3-Chloro-2-Methoxyphenyl)Butan-1-Amine consists of a butane chain attached to an amino group (-NH₂) at one end and a substituted phenyl ring at the other. The phenyl ring is further substituted with a chlorine atom at the 3-position and a methoxy group (-OCH₃) at the 2-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for various chemical modifications and functionalizations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(3-Chloro-2-Methoxyphenyl)Butan-1-Amine. Researchers have explored various methodologies, including nucleophilic substitution, coupling reactions, and catalytic hydrogenation, to optimize the production process. These studies have not only improved the yield and purity of the compound but also expanded its applicability in diverse chemical transformations.

In terms of biological activity, 4-(3-Chloro-2-Methoxyphenyl)Butan-1-Amine has shown promise as a precursor for bioactive molecules. For instance, it has been utilized in the synthesis of potential antiviral agents targeting viral proteases. The presence of electron-withdrawing groups like chlorine and methoxy on the phenyl ring enhances the molecule's ability to interact with biological targets, making it a valuable building block in medicinal chemistry.

The compound's role in drug delivery systems is another area of active research. Its amine functionality allows for easy conjugation with other biomolecules or drug carriers, facilitating targeted drug delivery. Recent studies have highlighted its potential as a linker in antibody-drug conjugates (ADCs), where it can serve as an interface between therapeutic agents and targeting moieties.

In addition to its pharmacological applications, 4-(3-Chloro-2-Methoxyphenyl)Butan-1-Amine has found utility in polymer chemistry. Its ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with tunable mechanical and thermal properties. These materials hold potential applications in advanced composites, coatings, and biomedical devices.

From an environmental perspective, researchers have investigated the biodegradation pathways of 4-(3-Chloro-2-Methoxyphenyl)Butan-1-Amine. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through oxidative cleavage and hydrolysis. Understanding these processes is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 4-(3-Chloro-2-Methoxyphenyl)Butan-1-Amine, with its unique chemical structure and versatile functional groups, continues to be a focal point in various scientific disciplines. Its applications span from drug discovery to material science, driven by ongoing research into its synthesis, biological activity, and environmental fate. As scientific advancements continue to unfold, this compound is poised to play an increasingly significant role in both academic research and industrial applications.